tert-Butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3(2H)-carboxylate

• IUPAC Name: tert-butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3-carboxylate
• InChI: InChI=1S/C11H13N3O3/c1-11(2,3)17-10(16)14-8-7(13-9(14)15)5-4-6-12-8/h4-6H,1-3H3,(H,13,15)
• InChI Key: OYIYQMHHTPPHAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=CC=N2)NC1=O
• Molecular Formula: C11H13N3O3
• DSSTOX Substance ID: DTXSID80433812
• Molecular Weight: 235.24 g/mol
• CAS RN: 1027159-01-8

Description

The compound “tert-Butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3(2H)-carboxylate” belongs to the class of imidazopyridines. Imidazopyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance with purines. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

Imidazopyridines can be synthesized using various methods. One of the methods involves the cyclization to the imidazo[4,5-b]pyridine ring system by refluxing 2,3-diaminopyridine in triethyl orthoformate or triethyl orthoacetate followed by chlorohydric acid treatment. Another approach involves a photocatalytic method for C(sp2)−C(sp2) cross-coupling reaction via a photo redox mechanism.

Molecular Structure Analysis

The imidazopyridines comprise an imidazole ring fused with a pyridine moiety. The group contains compounds with different biological activity. The structure of a similar compound, 2-tert-butyl-1H-imidazo[4,5-b]pyridine, has been determined to be orthorhombic with specific dimensions.

Chemical Reactions Analysis

Imidazopyridines have been found to exhibit various chemical reactions. For instance, they have been used as selective mTOR inhibitors. The systematic optimization of the molecules resulted in the identification of compounds with nanomolar mTOR inhibitory activity and selectivity over PI3Kα.

Scientific Research Applications

Imidazo[4,5-b]pyridine derivatives are known to play a crucial role in numerous disease conditions. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

One specific application of these derivatives is as inhibitors of c-MET kinases, which may be useful for stopping carcinogenesis. Another application is found in a compound with an imidazopyridine core that has shown good IC50 at a μM concentration against various cell lines.

• GABA A receptor positive allosteric modulators : The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. They were first discovered for their bioactivity as GABA A receptor positive allosteric modulators.

• Proton pump inhibitors : Some imidazopyridine derivatives have been found to act as proton pump inhibitors.

• Aromatase inhibitors : Certain compounds within this group have been developed as aromatase inhibitors.

• Nonsteroidal anti-inflammatory drugs (NSAIDs) : NSAIDs were also found in this chemical group.

• Inhibitors of carbohydrate metabolism enzymes : Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of enzymes involved in carbohydrate metabolism.

• Antibacterial, antifungal, and antiviral agents : The derivatives of 1,3-diazole show different biological activities such as antibacterial, antifungal, and antiviral activities.

• GABA A receptor positive allosteric modulators : The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. They were first discovered for their bioactivity as GABA A receptor positive allosteric modulators.

• Proton pump inhibitors : Some imidazopyridine derivatives have been found to act as proton pump inhibitors.

• Aromatase inhibitors : Certain compounds within this group have been developed as aromatase inhibitors.

• Nonsteroidal anti-inflammatory drugs (NSAIDs) : NSAIDs were also found in this chemical group.

• Inhibitors of carbohydrate metabolism enzymes : Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of enzymes involved in carbohydrate metabolism.

• Antibacterial, antifungal, and antiviral agents : The derivatives of 1,3-diazole show different biological activities such as antibacterial, antifungal, and antiviral activities.

Future Directions

Imidazopyridines have shown significant medicinal potential in the central nervous system, digestive system, cancer, inflammation, etc. They continue to be the subject of extensive research, with new preparative methods for their synthesis being described in recent years. The discovery of their bioactivity as GABA A receptor positive allosteric modulators, proton pump inhibitors, aromatase inhibitors, and NSAIDs has divulged their medicinal potential.